Cas no 175845-21-3 (2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane,2,8,9-tris(1-methylethyl)-)

• Product Name: 2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane,2,8,9-tris(1-methylethyl)-
• CAS No: 175845-21-3
• MF: C₁₅H₃₃N₄P
• MW: 300.423084020615
• MDL: MFCD03701530
• CID: 112164
• PubChem ID: 24879596
• Update Time: 2025-04-18

2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane,2,8,9-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane,2,8,9-tris(1-methylethyl)-
• 2,8,9-TRI-I-PROPYL-2,5,8,9-TETRAAZA-1-PHOSPHABICYCLO[3.3.3]UNDECANE
• 2,8,9-Triisopropyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane solution
• 4,6,11-tri(propan-2-yl)-1,4,6,11-tetraza-5-phosphabicyclo[3.3.3]undecane
• 2,8,9-TRIISOPROPYL-2,5,8,9-TETRAZA-1-PH&
• 2,8,9-TRIISOPROPYL-2,5,8,9-TETRAAZA-1-P&
• 2,8,9-TRIISOPROPYL-2,5,8,9-TETRAZA-1-PHOSPHABICYCLO[3.3.3]UNDECANE
• 2,8,9-TRIISOPROPYL-2,5,8,9-TETRAAZA-1-PHOSPHABICYCLO[3.3.3]UNDECANE
• 2,5,8,9-TETRAAZA-1-PHOSPHABICYCLO[3.3.3]UNDECANE,2,8,9-TRIS(1-METHYLETHYL)
• 2,8,9-Tris(1-methylethyl)-2,5,8,9-tetraaza-1-phosphabicyclo[3.3.3]undecane
• 2,8,9-Triisopropyl-2,5,8,9-tetraaza-1-phosphabicyclo[3,3,3]undecane solution
• MFCD03701530
• CS-0108401
• DTXSID70408791
• 2,8,9-tri(propan-2-yl)-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane
• BCP27441
• SCHEMBL244329
• J-011138
• 2,8,9-triisopropyl-2,5,8,9-tetraaza-1-phospha-bicyclo[3.3.3]undecane
• 175845-21-3
• [2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane-2,8,9-tris(1-methylethyl)]
• 2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane, 2,8,9-tris(1-methylethyl)-
• AKOS015912888
• A15305
• 2,8,9-Triisopropyl-2,5,8,9-tetraaza-1-phosphabicyclo[3,3,3]undecane
• DFRWCJYSXGNOFD-UHFFFAOYSA-N

• MDL： MFCD03701530
• Inchi： 1S/C15H33N4P/c1-13(2)17-10-7-16-8-11-18(14(3)4)20(17)19(12-9-16)15(5)6/h13-15H,7-12H2,1-6H3
• InChI Key： DFRWCJYSXGNOFD-UHFFFAOYSA-N
• SMILES： P12N(C(C)C)CCN(CCN1C(C)C)CCN2C(C)C

Computed Properties

• Exact Mass: 300.24400
• Monoisotopic Mass: 300.24428407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.922 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 351.4±41.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.4830(lit.)
• PSA: 26.55000
• LogP: 2.42530
• Solubility: Not available
• Sensitiveness: moisture sensitive
• Vapor Pressure: No data available

2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane,2,8,9-tris(1-methylethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-38-48/20-63-65-67
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S36/37-62-24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds